Cas no 1261912-93-9 (2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid
• CAS No: 1261912-93-9
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18321345
• CID: 2622383
• PubChem ID: 53227229
• Update Time: 2025-05-20

2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid, 95%
• 2-(2,5-DIMETHOXYPHENYL)-5-METHYLBENZOIC ACID
• AKOS017552530
• MFCD18321345
• 1261912-93-9
• DTXSID70690816
• 2',5'-Dimethoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid

• MDL： MFCD18321345
• Inchi： 1S/C16H16O4/c1-10-4-6-12(14(8-10)16(17)18)13-9-11(19-2)5-7-15(13)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： UEAUONKFRQWTRJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(C)=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid

Compound CAS No. 1261912-93-9: 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic Acid

The compound CAS No. 1261912-93-9, also known as 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid comprises a benzoic acid moiety substituted with a dimethoxyphenyl group at the 2-position and a methyl group at the 5-position. This arrangement creates a molecule with interesting electronic properties and bioavailability characteristics, which have been explored in numerous studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including coupling reactions and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, which are critical for its application in pharmaceuticals and other industries.

In terms of biological activity, CAS No. 1261912-93-9 has demonstrated potential as an anti-inflammatory agent. Studies have shown that it exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for the development of novel anti-inflammatory drugs.

Beyond its pharmacological applications, this compound has also been investigated for its role in material science. Its ability to form stable crystalline structures makes it a potential candidate for use in organic electronics and optoelectronic devices.

The synthesis and characterization of 2-(2,5-Dimethoxyphenyl)-5-methylbenzoic acid have been detailed in several peer-reviewed journals, highlighting its structural integrity and functional versatility. These studies underscore the importance of understanding the relationship between molecular structure and biological activity, paving the way for further exploration into its therapeutic potential.

In conclusion, CAS No. 1261912-93-9 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative solutions in medicine and beyond.